5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine

• IUPAC Name: 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C7H10N4/c8-7-10-4-5-3-9-2-1-6(5)11-7/h4,9H,1-3H2,(H2,8,10,11)
• InChI Key: GODUBAMOGMWQAB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CN=C(N=C21)N
• Molecular Formula: C7H10N4
• DSSTOX Substance ID: DTXSID80449690
• Molecular Weight: 150.18 g/mol
• CAS RN: 124458-31-7

Description

5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine is a chemical compound that has been studied for its potential applications in various fields. It has been identified as a selective Axl inhibitor. Axl is a member of the TAM (Tyro3-Axl-Mer) family of receptor tyrosine kinases, which are involved in several cellular processes.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine involves the design and creation of a novel series of derivatives. The process includes the evaluation of their Axl and Mer inhibitory activities.

Molecular Structure Analysis

The molecular structure of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine is complex and has been studied using various techniques. The compound demonstrates potent and selective inhibition of Erk2.

Chemical Reactions Analysis

The chemical reactions involving 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine are complex and involve several steps. The compound demonstrates potent and selective inhibition of Erk2 and knockdown of phospho-RSK levels in HepG2 cells and tumor xenografts.

Scientific Research Applications

Chemical Synthesis and Properties

“5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine dihydrochloride” is a compound that has been primarily studied for its chemical synthesis and properties. It’s a compound with the empirical formula (Hill Notation): C7H9N3 · 2HCl and has a molecular weight of 208.09.

Development of Novel Selective Axl Inhibitors

There has been a discovery of 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine derivatives as novel selective Axl inhibitors. Axl is a receptor tyrosine kinase that plays essential roles in various cellular processes, including proliferation, survival, migration, and differentiation. Inhibitors of Axl are being researched for their potential applications in the treatment of cancer.

Synthesis of 2-pyridyl-substituted Derivatives

A method has been developed for the synthesis of 2-pyridyl-substituted derivatives of 7-benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine. This method is based on the condensation of ethyl 1-benzyl-3-oxopiperidine-4-carboxylate with pyridyl-2-, pyridyl-3-, and pyridyl-4-carboxamidines and subsequent reactions of 7-benzyl-2-pyridyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-ones with trifluoromethanesulfonic anhydride and secondary amines.

Mechanism of Action

Target of Action

The primary target of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine is the Axl receptor tyrosine kinase . Axl is a member of the TAM (Tyro3-Axl-Mer) family of receptor tyrosine kinases . These receptors play crucial roles in several cellular processes, including cell survival, proliferation, and immune response .

Mode of Action

5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine acts as a selective Axl inhibitor . It binds to the Axl receptor, inhibiting its activity . This inhibition disrupts the signaling pathways mediated by Axl, leading to changes in cellular processes such as cell survival and proliferation .

Biochemical Pathways

The inhibition of Axl by 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine affects several biochemical pathways. Axl is involved in the PI3K/AKT pathway, which regulates cell survival and proliferation . By inhibiting Axl, this compound can disrupt this pathway, potentially leading to reduced cell survival and proliferation .

Result of Action

The inhibition of Axl by 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine can lead to a decrease in cell survival and proliferation . This could potentially be beneficial in the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer .

Action Environment

The action, efficacy, and stability of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine can be influenced by various environmental factors. These could include the presence of other molecules in the cellular environment, the pH, and the temperature

Synthesis routes and methods

Procedure details

2-Amino-5,6,7,8-tetrahydro-6-triphenylmethylpyrido-[4,3-d]pyrimidine (80 mg, 0.20 mmol) was mixed with water (0.5 ml) and acetic acid (0.5 ml) and heated on a steam bath for 5 minutes. Addition of acetone provided a homogeneous mixture. Removal of solvents gave an oil, which was purified by flash column chromatography (eluant: 89:10:1 chloroform:methanol: concentrated ammonium hydroxide) to provide the title product (24.3 mg, 0.16 mmol, 80% yield).